Cas no 17463-43-3 (2-Amino-3,3,3-trifluoropropanoic acid)

• Product Name: 2-Amino-3,3,3-trifluoropropanoic acid
• CAS No: 17463-43-3
• MF: C₃H₄F₃NO₂
• MW: 143.064571380615
• MDL: MFCD00004263
• CID: 50767
• PubChem ID: 2734920
• Update Time: 2025-10-23

2-Amino-3,3,3-trifluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,3,3-trifluoropropanoic acid
• 3,3,3-Trifluoro-DL-Alanine
• 2-Amino-3,3,3-trifluoropropionic acid
• 3,3,3-trifluoroAlanine
• Alanine,3,3,3-trifluoro-, DL- (8CI)
• DL-Alanine, 3,3,3-trifluoro-
• DL-3,3,3-Trifluoroalanine
• DL-Trifluoroalanine
• DL-a-Trifluoromethylglycine
• b,b,b-Trifluoro-DL-alanine
• 3,3,3-Trifluoro-L-alanine
• DL-3,3,3-TRIFLUORO-2-ALANINE
• (R)-3,3,3-Trifluoro-2-aminopropanoic acid
• 2-Amino-3,3,3-trifluoropropanoic acid, 2-Amino-3,3,3-trifluoropropionic acid
• 3,3,3-Trifluoro-DL-alanine 98%
• 2-AMino-3,3,3-trifluoropropionic acid, 97%
• SY307763
• 17463-43-3
• SCHEMBL202704
• HY-W017551
• FT-0625397
• MFCD19207333
• TRIFLUOROALANINE
• MFCD07779864
• SY344717
• EN300-96746
• 3,3,3,-Trifluoro-D-alanine
• MFCD00004263
• 3,3,3-Trifluoro-DL-alanine, 98%
• C3H4F3NO2
• FS-6311
• CS-W018267
• SY275074
• N12407
• CHEMBL4645218
• AKOS005257592
• AMY36517
• AKOS032963160

• MDL： MFCD00004263
• Inchi： 1S/C3H4F3NO2/c4-3(5,6)1(7)2(8)9/h1H,7H2,(H,8,9)
• InChI Key： HMJQKIDUCWWIBW-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 143.01900
• Monoisotopic Mass: 143.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.536
• Melting Point: 231-234 °C (lit.)
• Boiling Point: 227.9 °C at 760 mmHg
• Flash Point: 91.6 °C
• Refractive Index: 1.377
• PSA: 63.32000
• LogP: 0.66090
• Solubility: Not determined

2-Amino-3,3,3-trifluoropropanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3,3,3-trifluoropropanoic acid

2-Amino-3,3,3-Trifluoropropanoic Acid (CAS No. 17463-43-3): A Comprehensive Overview

2-Amino-3,3,3-Trifluoropropanoic Acid, also known by its CAS registry number 17463-43-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and three fluorine atoms attached to the same carbon atom in the propane backbone. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this molecule, making it a valuable component in various applications.

The synthesis of 2-Amino-3,3,3-Trifluoropropanoic Acid involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. For instance, a study published in 2022 explored the use of fluorination techniques to selectively introduce fluorine atoms into the carbon chain. This approach not only enhances the efficiency of the synthesis but also minimizes the environmental impact by reducing waste products.

One of the most notable applications of 2-Amino-3,3,3-Trifluoropropanoic Acid is in the field of pharmaceuticals. Its structure makes it an ideal candidate for drug design due to its ability to interact with biological systems in specific ways. For example, researchers have utilized this compound as a building block for developing new classes of antibiotics. A 2021 study demonstrated that derivatives of this compound exhibit potent antimicrobial activity against a range of bacterial strains, including multi-drug resistant pathogens.

In addition to its role in drug discovery, 2-Amino-3,3,3-Trifluoropropanoic Acid has found applications in materials science. Its fluorinated structure contributes to high thermal stability and chemical resistance, making it suitable for use in advanced polymers and coatings. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and durability under harsh conditions. For instance, a 2020 study reported that films made from fluorinated polymers derived from this compound exhibit exceptional resistance to UV degradation and oxidative stress.

The environmental impact of 2-Amino-3,3,Trifluoropropanoic Acid has also been a topic of interest among scientists. While its chemical stability is advantageous in many applications, it raises concerns about its persistence in natural ecosystems. Studies conducted in 2019 investigated the biodegradation pathways of this compound under various environmental conditions. The results indicated that while it is relatively stable under normal conditions, certain microbial communities can metabolize it under specific circumstances.

Looking ahead, the future of 2-Amino-